Cas no 76835-21-7 (4-chloro-N-propylpyridine-3-sulfonamide)

• Product Name: 4-chloro-N-propylpyridine-3-sulfonamide
• CAS No: 76835-21-7
• MF: C₈H₁₁ClN₂O₂S
• MW: 234.703139543533
• CID: 5599067
• PubChem ID: 64283676
• Update Time: 2023-08-23

4-chloro-N-propylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, 4-chloro-N-propyl-
• 4-Chloro-n-propylpyridine-3-sulfonamide
• CS-0350592
• AKOS013605310
• DTXSID701281521
• EN300-1453684
• 4-Chloro-N-propyl-3-pyridinesulfonamide
• 76835-21-7
• 4-chloro-N-propylpyridine-3-sulfonamide

• Inchi： 1S/C8H11ClN2O2S/c1-2-4-11-14(12,13)8-6-10-5-3-7(8)9/h3,5-6,11H,2,4H2,1H3
• InChI Key： XPSIGLQQJGMTEV-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1S(NCCC)(=O)=O

Computed Properties

• Exact Mass: 234.0229765g/mol
• Monoisotopic Mass: 234.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 362.8±52.0 °C(Predicted)
• pka: 10.13±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides